![molecular formula C10H15NO5 B6221070 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid CAS No. 2758001-95-3](/img/no-structure.png)
2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid
Overview
Description
2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid, also known as 2-EOP, is an organic compound that has a wide range of applications in the scientific field. It is a derivative of acetic acid, and is a white solid that is soluble in water and other organic solvents. It has a molecular weight of 200.2 g/mol and a melting point of 79-81 °C. 2-EOP has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as an inhibitor of enzymes.
Scientific Research Applications
2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as an inhibitor of enzymes. It has also been used in the synthesis of drugs and other compounds, and as a stabilizer for enzymes and other proteins. Additionally, 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid has been used in the study of the structure and function of proteins, and in the study of the mechanism of action of drugs.
Mechanism of Action
2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid is an inhibitor of enzymes, meaning that it binds to the active site of an enzyme and prevents it from catalyzing a reaction. It has been used to study the structure and function of proteins, as well as to study the mechanism of action of drugs. In addition, 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid has been used to study the mechanism of action of other compounds, such as antibiotics and hormones.
Biochemical and Physiological Effects
2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, and to inhibit the growth of bacteria and other microorganisms. Additionally, 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid has been shown to have anti-inflammatory and anti-oxidant effects, as well as to have an effect on the metabolism of carbohydrates, lipids, and proteins.
Advantages and Limitations for Lab Experiments
2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, and it is relatively inexpensive. Additionally, 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid is stable and can be stored for long periods of time. However, 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid is toxic, and it can be difficult to remove from laboratory equipment and surfaces.
Future Directions
The future of 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid is promising, as it has a wide range of potential applications in the scientific field. One potential application is in the development of new drugs and other compounds, as 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid has been shown to be an effective inhibitor of enzymes. Additionally, 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid could be used in the development of new catalysts for chemical reactions, and in the study of the structure and function of proteins. Furthermore, 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid could be used to study the mechanism of action of drugs, and to study the biochemical and physiological effects of other compounds. Finally, 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid could be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid can be synthesized in a variety of ways. One method involves the reaction of ethyl acetate with piperidine in the presence of an acid catalyst. This reaction yields 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid as the main product, with some by-products. Another method involves the reaction of ethyl acetate with an amine in the presence of a base catalyst, which results in the formation of 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid and other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid involves the condensation of ethyl 3-oxopiperidine-2-carboxylate with ethyl chloroacetate, followed by hydrolysis and decarboxylation.", "Starting Materials": [ "Ethyl 3-oxopiperidine-2-carboxylate", "Ethyl chloroacetate", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Ethyl 3-oxopiperidine-2-carboxylate is reacted with ethyl chloroacetate in the presence of a base such as sodium hydroxide to form 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]ethyl acetate.", "Step 2: The resulting product is then hydrolyzed with hydrochloric acid to form 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid.", "Step 3: The final step involves decarboxylation of the product by heating it with ethanol and water to obtain the desired compound." ] } | |
CAS RN |
2758001-95-3 |
Molecular Formula |
C10H15NO5 |
Molecular Weight |
229.2 |
Purity |
95 |
Origin of Product |
United States |
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